Cas no 2166837-41-6 (4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2166837-41-6
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 6409921
• PubChem ID: 165521266
• Update Time: 2025-05-23

4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid
• 2166837-41-6
• EN300-1296698

• Inchi： 1S/C10H8N2O4/c13-7-3-1-6(2-4-7)12-5-8(14)9(11-12)10(15)16/h1-5,13-14H,(H,15,16)
• InChI Key： VHMBFFZHKWTJKJ-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=NN(C=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.6Ų

Additional information on 4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid

4-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic Acid: An Overview of a Promising Compound

4-Hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2166837-41-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and hydroxyl functionalities, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The pyrazole scaffold is well-known for its pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. The presence of hydroxyl groups in the molecular structure of 4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid further enhances its potential by improving solubility and facilitating conjugation with other biomolecules. These features are crucial for optimizing the compound's bioavailability and therapeutic efficacy.

Recent studies have highlighted the anti-inflammatory properties of 4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid. In vitro experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid has demonstrated anti-cancer activity in preclinical studies. Research has shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid have also been investigated to ensure its suitability for clinical development. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and exhibits good plasma stability. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

To further enhance the therapeutic potential of 4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid, researchers are exploring various drug delivery systems. Nanoparticle formulations and liposomal encapsulation techniques have shown promise in improving the bioavailability and reducing the side effects associated with this compound. These advanced delivery systems can help to achieve sustained release and targeted delivery to specific tissues or organs.

The safety profile of 4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid is another critical aspect being evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2166837-41-6) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its anti-inflammatory and anti-cancer properties, makes it an attractive candidate for further development in the pharmaceutical industry. Continued research and clinical trials will be essential to fully realize its potential as a novel therapeutic agent.